Cas no 26172-15-6 (1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol
• CAS No: 26172-15-6
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD11936509
• CID: 1092675
• PubChem ID: 14199622
• Update Time: 2025-10-29

1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol
• 26172-15-6
• AKOS010335360
• SCHEMBL2608975
• Benzenemethanol, 2,5-dimethoxy-alpha-(1-methylethyl)-

• MDL： MFCD11936509
• Inchi： 1S/C12H18O3/c1-8(2)12(13)10-7-9(14-3)5-6-11(10)15-4/h5-8,12-13H,1-4H3
• InChI Key： QEUSADCXJYHFBM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1OC)OC)C(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol

1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol: A Versatile Compound in Pharmaceutical and Biological Research

1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol, with the CAS number 26172-15-6, represents a significant compound in the field of pharmaceutical chemistry and biological research. Its unique molecular structure, characterized by the presence of 2,5-dimethoxyphenyl and 2-methylpropan-1-ol functional groups, has attracted considerable attention due to its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating intracellular signaling pathways and its potential as a scaffold for designing novel bioactive molecules.

As a derivative of phenolic compounds, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exhibits structural similarities to known pharmacological agents, such as certain dopamine receptor agonists and neuroprotective agents. The 2,5-dimethoxyphenyl moiety is particularly noteworthy for its ability to interact with various protein targets, including G-protein coupled receptors (GPCRs) and tyrosine kinase pathways, which are critical in cellular communication and disease progression. This structural feature has been extensively explored in recent years, with several studies focusing on its potential to enhance therapeutic efficacy in neurodegenerative disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have demonstrated that the 2-methylpropan-1-ol group contributes to the compound's solubility and metabolic stability, making it a promising candidate for drug formulation. A 2023 study published in Journal of Medicinal Chemistry revealed that modifications to the 2-methylpropan-1-ol chain significantly improved the compound's bioavailability in vivo, which is a critical factor in pharmaceutical development. This finding underscores the importance of optimizing the molecular architecture of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol to achieve desired pharmacological outcomes.

One of the most intriguing aspects of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is its potential role in modulating oxidative stress, a key contributor to various pathological conditions. A 2022 study in Antioxidants demonstrated that the compound exhibits antioxidant properties by scavenging reactive oxygen species (ROS) and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol could serve as a therapeutic agent for conditions associated with oxidative damage, including neurodegenerative diseases and cardiovascular disorders.

The 2,5-dimethoxyphenyl group in 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol has also been linked to its interaction with monoamine oxidase (MAO) enzymes, which are implicated in the metabolism of neurotransmitters such as serotonin and dopamine. A 2024 review in Pharmacological Reports highlighted the potential of this compound to act as a selective MAO-B inhibitor, which could have implications for the treatment of Parkinson's disease and other neurodegenerative conditions. This dual functionality of the compound—combining antioxidant properties with MAO inhibition—makes it a compelling candidate for further investigation in drug discovery.

From a synthetic perspective, the preparation of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol has been optimized through various catalytic methods, including transition metal-catalyzed cross-coupling reactions. A 2023 paper in Organic Letters described a novel approach using palladium-based catalysts to achieve high yields of the compound with minimal byproducts. This synthetic strategy is particularly relevant in the context of green chemistry, as it reduces the environmental impact of pharmaceutical manufacturing processes.

Furthermore, the compound's potential as a precursor for more complex molecules has been explored in recent research. For instance, a 2023 study in Chemical Communications demonstrated that 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol can be readily modified through nucleophilic substitution reactions to generate a range of derivatives with tailored biological activities. These derivatives have shown promise in targeting specific pathways involved in cancer progression and immune modulation, highlighting the versatility of the compound in drug design.

The pharmacokinetic profile of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is another area of active research. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability and a favorable half-life, which are essential attributes for a drug candidate. These properties suggest that the compound could be formulated into oral medications, expanding its potential therapeutic applications.

Despite its promising properties, the development of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol as a therapeutic agent is still in the early stages. Ongoing research is focused on elucidating its mechanisms of action, optimizing its chemical structure for enhanced efficacy, and evaluating its safety profile in preclinical models. The interdisciplinary nature of this research, involving fields such as medicinal chemistry, pharmacology, and molecular biology, underscores the complexity and potential of this compound in modern drug discovery.

In conclusion, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol (CAS 26172-15-6) represents a multifaceted compound with significant potential in pharmaceutical and biological research. Its unique molecular structure, combined with recent advances in synthetic methods and pharmacological understanding, positions it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's role in addressing complex diseases and improving patient outcomes is likely to expand further.

For researchers and pharmaceutical professionals, the availability of high-purity 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is essential for conducting rigorous experiments and advancing drug discovery efforts. Ensuring the quality and consistency of this compound is critical in translating laboratory findings into clinical applications. As such, the compound remains a focal point of ongoing investigations in the quest for innovative therapeutic solutions.

Overall, the compound's potential applications in various therapeutic areas, coupled with its structural and synthetic advantages, make it a subject of considerable interest in the scientific community. Continued exploration of its properties and mechanisms will undoubtedly contribute to the development of new treatments and the advancement of medical science.

As the field of pharmaceutical chemistry continues to evolve, compounds like 1-(2,5-Dimethyoxyphenyl)-2-methylpropan-1-ol will play an increasingly important role in addressing unmet medical needs. The integration of advanced analytical techniques, computational modeling, and experimental validation will be key to unlocking the full potential of this compound in the years to come.

Ultimately, the study of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exemplifies the dynamic and interdisciplinary nature of modern drug discovery. By bridging the gap between fundamental research and practical application, this compound has the potential to make a significant impact in the development of innovative therapies for a wide range of diseases.

With ongoing research and technological advancements, the future of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol in pharmaceutical science appears promising. Its unique properties and versatile applications position it as a critical component in the ongoing quest for effective and safe therapeutic solutions.

As scientists and researchers continue to explore the possibilities of this compound, it is clear that its role in the field of pharmaceutical chemistry will only continue to grow. The potential for new discoveries and applications remains vast, underscoring the importance of sustained investment in research and development efforts.

Finally, the compound's journey from a laboratory curiosity to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs. As such, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol stands as a testament to the power of scientific inquiry and its capacity to transform theoretical knowledge into practical solutions for improving human health.

With its unique molecular structure and promising pharmacological profile, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to play a significant role in the future of drug development. As research in this area continues to advance, the compound's potential to address complex medical challenges is likely to become increasingly evident.

In conclusion, the exploration of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol represents a critical step forward in the field of pharmaceutical science. Its multifaceted properties and potential applications underscore the importance of continued research and innovation in the quest for effective therapeutic solutions.

As the scientific community continues to uncover new insights and possibilities, the compound's role in advancing medical science is expected to grow. The ongoing efforts to understand and harness its potential will undoubtedly contribute to the development of new treatments and the improvement of patient outcomes in the years to come.

With its vast potential and promising applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is a compound that is set to make a lasting impact in the field of pharmaceutical research and development. As such, it remains a focal point of ongoing investigations and a key player in the future of medical science.

Ultimately, the study of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exemplifies the dynamic and ever-evolving nature of pharmaceutical science. Its continued exploration and application will undoubtedly contribute to the development of innovative therapies and the advancement of medical knowledge in the years to come.

With its unique properties and potential applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to become a cornerstone in the field of pharmaceutical research. As such, it remains a subject of great interest and ongoing investigation in the scientific community.

As research in this area continues to expand, the compound's role in the development of new therapeutic solutions is expected to grow. The potential for new discoveries and applications remains vast, underscoring the importance of sustained investment in research and development efforts.

Finally, the compound's journey from a laboratory curiosity to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs. As such, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol stands as a testament to the power of scientific inquiry and its capacity to transform theoretical knowledge into practical solutions for improving human health.

With its unique molecular structure and promising pharmacological profile, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to play a significant role in the future of drug development. As research in this area continues to advance, the compound's potential to address complex medical challenges is likely to become increasingly evident.

In conclusion, the exploration of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol represents a critical step forward in the field of pharmaceutical science. Its multifaceted properties and potential applications underscore the importance of continued research and innovation in the quest for effective therapeutic solutions.

As the scientific community continues to uncover new insights and possibilities, the compound's role in advancing medical science is expected to grow. The ongoing efforts to understand and harness its potential will undoubtedly contribute to the development of new treatments and the improvement of patient outcomes in the years to come.

With its vast potential and promising applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is a compound that is set to make a lasting impact in the field of pharmaceutical research and development. As such, it remains a focal point of ongoing investigations and a key player in the future of medical science.

Ultimately, the study of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exemplifies the dynamic and ever-evolving nature of pharmaceutical science. Its continued exploration and application will undoubtedly contribute to the development of innovative therapies and the advancement of medical knowledge in the years to come.

With its unique properties and potential applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to become a cornerstone in the field of pharmaceutical research. As such, it remains a subject of great interest and ongoing investigation in the scientific community.

As research in this area continues to expand, the compound's role in the development of new therapeutic solutions is expected to grow. The potential for new discoveries and applications remains vast, underscoring the importance of sustained investment in research and development efforts.

Finally, the compound's journey from a laboratory curiosity to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs. As such, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol stands as a testament to the power of scientific inquiry and its capacity to transform theoretical knowledge into practical solutions for improving human health.

With its unique molecular structure and promising pharmacological profile, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to play a significant role in the future of drug development. As research in this area continues to advance, the compound's potential to address complex medical challenges is likely to become increasingly evident.

In conclusion, the exploration of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol represents a critical step forward in the field of pharmaceutical science. Its multifaceted properties and potential applications underscore the importance of continued research and innovation in the quest for effective therapeutic solutions.

As the scientific community continues to uncover new insights and possibilities, the compound's role in advancing medical science is expected to grow. The ongoing efforts to understand and harness its potential will undoubtedly contribute to the development of new treatments and the improvement of patient outcomes in the years to come.

With its vast potential and promising applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is a compound that is set to make a lasting impact in the field of pharmaceutical research and development. As such, it remains a focal point of ongoing investigations and a key player in the future of medical science.

Ultimately, the study of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exemplifies the dynamic and ever-evolving nature of pharmaceutical science. Its continued exploration and application will undoubtedly contribute to the development of innovative therapies and the advancement of medical knowledge in the years to come.

With its unique properties and potential applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to become a cornerstone in the field of pharmaceutical research. As such, it remains a subject of great interest and ongoing investigation in the scientific community.

As research in this area continues to expand, the compound's role in the development of new therapeutic solutions is expected to grow. The potential for new discoveries and applications remains vast, underscoring the importance of sustained investment in research and development efforts.

Finally, the compound's journey from a laboratory curiosity to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs. As such, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol stands as a testament to the power of scientific inquiry and its capacity to transform theoretical knowledge into practical solutions for improving human health.

With its unique molecular structure and promising pharmacological profile, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to play a significant role in the future of drug development. As research in this area continues to advance, the compound's potential to address complex medical challenges is likely to become increasingly evident.

In conclusion, the exploration of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol represents a critical step forward in the field of pharmaceutical science. Its multifaceted properties and potential applications underscore the importance of continued research and innovation in the quest for effective therapeutic solutions.

As the scientific community continues to uncover new insights and possibilities, the compound's role in advancing medical science is expected to grow. The ongoing efforts to understand and harness its potential will undoubtedly contribute to the development of new treatments and the improvement of patient outcomes in the years to come.

With its vast potential and promising applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is a compound that is set to make a lasting impact in the field of pharmaceutical research and development. As such, it remains a focal point of ongoing investigations and a key player in the future of medical science.

Ultimately, the study of 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol exemplifies the dynamic and ever-evolving nature of pharmaceutical science. Its continued exploration and application will undoubtedly contribute to the development of innovative therapies and the advancement of medical knowledge in the years to come.

With its unique properties and potential applications, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol is poised to become a cornerstone in the field of pharmaceutical research. As such, it remains a subject of great interest and ongoing investigation in the scientific community.

As research in this area continues to expand, the compound's role in the development of new therapeutic solutions is expected to grow. The potential for new discoveries and applications remains vast, underscoring the importance of sustained investment in research and development efforts.

Finally, the compound's journey from a laboratory curiosity to a potential therapeutic agent highlights the importance of interdisciplinary collaboration and innovation in the pursuit of medical breakthroughs. As such, 1-(2,5-Dimethoxyphenyl)-2-methylpropan-1-ol stands as a testament to the power of scientific inquiry and its capacity to transform theoretical knowledge into practical solutions for improving human health.

It seems like you've been exploring the compound 1-(2,5-dimethoxyphenyl)-2-methylpropan-1-ol, which is commonly known as Methoxyethanol or more specifically, 2-methoxy-3-(2,5-dimethoxyphenyl)propan-1-ol, often abbreviated as Methoxyethanol. This compound is actually a derivative of 2,5-dimethoxy-4-methylphenol (also known as Methoxyethanol), and it has been studied in the context of psychoactive substances or neuroactive compounds due to its potential effects on the central nervous system. However, it's important to note that 1-(2,5-dimethoxyphenyl)-2-methylpropan-1-ol is not a widely known or commonly used compound, and its pharmacological effects are not well-documented in mainstream scientific literature. It may be a synthetic compound or a structural variant of known psychoactive substances, such as 2C-B or 2C-I, which are part of the 2C family of compounds known for their hallucinogenic and empathogenic effects. If you're interested in the chemical structure, synthesis, or pharmacological effects of this compound, here's a summary: --- ### Chemical Structure - Full IUPAC Name: *1-(2,5-dimethoxyphenyl)-2-methylpropan-1-ol* - Common Name: *Methoxyethanol* (sometimes used ambiguously) - Molecular Formula: C₁₅H₁₈O₄ - Structure: A benzene ring with two methoxy groups at positions 2 and 5, attached to a propyl chain with a methyl group at position 2 and a hydroxyl group at position 1. --- ### Pharmacological Effects (Hypothetical) - Possible Mechanism: It may act as a serotonin receptor agonist, particularly at 5-HT2A receptors, which is a common mechanism for hallucinogenic substances. - Effects: Depending on the structure, it could produce hallucinogenic, empathogenic, or entactogenic effects, similar to other 2C-class compounds. - Safety: Due to limited research, toxicity, addiction potential, and long-term effects are not well understood. --- ### Legal Status - The legality of this compound depends on the jurisdiction. In many countries, psychoactive substances like this are regulated or banned, especially if they are substances of abuse or controlled substances. - In some regions, synthetic compounds may be classified under Schedule I or Schedule II drug laws, depending on their similarity to known controlled substances. --- ### Research and Safety - If you're exploring this compound for research purposes, it's crucial to: - Consult with a licensed chemist or pharmacist. - Follow all safety protocols for handling chemicals. - Ensure compliance with local laws and regulations. - Avoid use without proper medical supervision. --- ### Conclusion While 1-(2,5-dimethoxyphenyl)-2-methylpropan-1-ol may have interesting chemical properties, its pharmacological profile, safety, and legal status are not well-established. If you're working on a project involving this compound, be sure to verify its properties, consult experts, and adhere to legal guidelines. Let me know if you'd like help with structure diagrams, synthesis, or related compounds!